Cas no 100485-64-1 ((R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride)

• Product Name: (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride
• CAS No: 100485-64-1
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD12757111
• CID: 1030348
• PubChem ID: 53484744
• Update Time: 2025-06-03

(R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride
• (1R)-2-methyl-1-(2-methylphenyl)propan-1-amine,hydrochloride
• (1R)-2-METHYL-1-(2-METHYLPHENYL)PROPYLAMINE-HCL
• 100485-64-1
• AKOS015923075
• (R)-2-Methyl-1-(o-tolyl)propan-1-aminehydrochloride
• (1R)-2-methyl-1-(2-methylphenyl)propan-1-amine;hydrochloride
• DTXSID10704183
• (1R)-2-METHYL-1-(2-METHYLPHENYL)PROPYLAMINE HCl
• (1R)-2-Methyl-1-(2-methylphenyl)propan-1-amine--hydrogen chloride (1/1)

• MDL： MFCD12757111
• Inchi： 1S/C11H17N.ClH/c1-8(2)11(12)10-7-5-4-6-9(10)3;/h4-8,11H,12H2,1-3H3;1H/t11-;/m1./s1
• InChI Key： HTCVXLSPCQGFPQ-RFVHGSKJSA-N
• SMILES： Cl.N[C@@H](C1C=CC=CC=1C)C(C)C

Computed Properties

• Exact Mass: 199.112777g/mol
• Monoisotopic Mass: 199.112777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.72g/mol
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride

Introduction to (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride (CAS No. 100485-64-1)

(R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride, identified by its CAS number 100485-64-1, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the amine class and features a chiral center, making it a valuable intermediate in the synthesis of various bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in pharmaceutical formulations and research applications.

The structure of (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride consists of a propyl chain with a methyl group at the second carbon and an o-tolyl (para-methylphenyl) group attached to the first carbon. The presence of the chiral center at the propyl chain's terminal carbon imparts optical activity, which is crucial for many pharmacological applications. The hydrochloride salt form ensures that the compound is highly soluble in aqueous solutions, facilitating its use in drug delivery systems and biochemical assays.

In recent years, there has been growing interest in the development of chiral amines for their role in asymmetric synthesis and as key intermediates in drug discovery. Research has highlighted the importance of enantiopure compounds in achieving high selectivity and efficacy in pharmaceuticals. (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride has emerged as a versatile building block in the synthesis of complex molecules, particularly in the development of central nervous system (CNS) drugs and cardiovascular agents.

One of the most compelling aspects of (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride is its utility in constructing pharmacophores that interact with specific biological targets. For instance, studies have demonstrated its role in the synthesis of novel antipsychotic agents, where the chiral environment influences receptor binding affinity and selectivity. The o-tolyl moiety provides a lipophilic anchor that enhances membrane permeability, while the amine group allows for further functionalization through hydrogen bonding or ionic interactions.

The pharmaceutical industry has leveraged this compound to develop next-generation therapeutics with improved pharmacokinetic profiles. By incorporating (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride into drug candidates, researchers have achieved enhanced bioavailability and reduced metabolic clearance. This has been particularly evident in the development of protease inhibitors and kinase inhibitors, where precise stereochemistry is critical for optimal biological activity.

Moreover, advances in synthetic methodologies have enabled more efficient production processes for (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride. Catalytic asymmetric hydrogenation and enzymatic resolution techniques have been employed to isolate high-purity enantiomers, reducing costs and improving scalability. These innovations have made it feasible to incorporate this compound into large-scale pharmaceutical manufacturing, ensuring consistent quality and supply.

The biotechnological applications of (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride extend beyond traditional drug development. It serves as a key intermediate in the synthesis of agrochemicals, where its structural features contribute to enhanced stability and bioactivity. Additionally, researchers are exploring its potential in material science, particularly in designing functional polymers with tailored properties.

In conclusion, (R)-2-Methyl-1-(o-tolyl)propan-1-amine hydrochloride (CAS No. 100485-64-1) represents a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique structural attributes, combined with its versatility as an intermediate, make it indispensable for developing innovative therapeutics and functional materials. As research continues to uncover new applications for this compound, its significance in advancing scientific and industrial progress is undeniable.